Cas no 1805695-05-9 (Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate
• CAS No: 1805695-05-9
• MF: C₁₃H₁₅ClO₃S
• MW: 286.774401903152
• CID: 4958619
• Update Time: 2025-05-20

Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate

• Inchi： 1S/C13H15ClO3S/c1-3-17-13(16)12-7-11(18-2)5-4-9(12)6-10(15)8-14/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： KNUZNHMDFJMQPN-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1C(=O)OCC)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate: A Comprehensive Overview

Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate, also known by its CAS No. 1805695-05-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with a methylthio group at the 5-position and a 3-chloro-2-oxopropyl group at the 2-position. These substituents contribute to its diverse chemical properties and potential applications.

The synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. The compound's structure has been studied extensively using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing insights into its molecular geometry and stability.

One of the most promising applications of Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate lies in its potential as a precursor for drug development. The methylthio group is known to play a crucial role in modulating the pharmacokinetic properties of molecules, while the chlorinated propionyl group can influence bioavailability and metabolic stability. Recent studies have explored its role in inhibiting specific enzyme pathways, making it a candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, opening avenues for its use in nanotechnology applications.

The environmental impact of Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles, particularly in aquatic systems. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

Recent advancements in computational chemistry have provided new insights into the electronic structure and reactivity of Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have also highlighted the influence of substituents on the compound's electronic properties, offering valuable information for future modifications and optimizations.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-5-(methylthio)benzoate (CAS No. 1805695-05-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. Continued exploration into its properties and applications is expected to yield further breakthroughs in the coming years.